Cas no 478259-91-5 (2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone)

2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone is a pyrimidinone derivative characterized by a benzylsulfanyl substituent at the 2-position and a tert-butyl group at the 6-position. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the sulfur-containing benzyl moiety and sterically hindered tert-butyl group, may contribute to enhanced stability and reactivity in selective transformations. The pyrimidinone core offers versatility for further functionalization, making it valuable for heterocyclic chemistry applications. Its well-defined molecular structure allows for precise modifications, supporting research in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactivity.

2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone structure

478259-91-5 structure

Product Name:2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone

CAS No:478259-91-5

MF:C₁₅H₁₈N₂OS

MW:274.381222248077

MDL:MFCD02571447

CID:5015654

Update Time:2026-02-28

2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

- 2-(benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone
- 2-(benzylsulfanyl)-6-tert-butyl-3,4-dihydropyrimidin-4-one
- Bionet2_001281
- Oprea1_054456
- MLS000736294
- HMS1367K05
- HMS2628B22
- SMR000338244
- 2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone
- MDL： MFCD02571447
- Inchi： 1S/C15H18N2OS/c1-15(2,3)12-9-13(18)17-14(16-12)19-10-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,16,17,18)
- InChI Key： UJLVWFSZZWLJQH-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)C1NC(C=C(C(C)(C)C)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 401
XLogP3: 3.4
Topological Polar Surface Area: 66.8

2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB301049-100 mg	2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone; .	478259-91-5		100 mg	€221.50	2023-07-20
Key Organics Ltd	8R-0382-1MG	2-(benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone	478259-91-5	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	8R-0382-5MG	2-(benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone	478259-91-5	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	8R-0382-10MG	2-(benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone	478259-91-5	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	8R-0382-50MG	2-(benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone	478259-91-5	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	8R-0382-100MG	2-(benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone	478259-91-5	>90%	100mg	£146.00	2025-02-09
abcr	AB301049-100mg	2-(Benzylsulfanyl)-6-(tert-butyl)-4(3H)-pyrimidinone; .	478259-91-5		100mg	€283.50	2025-02-16
Ambeed	A937392-1g	2-(Benzylsulfanyl)-6-tert-butyl-3,4-dihydropyrimidin-4-one	478259-91-5	90%	1g	$350.0	2025-04-19